Cas no 722-03-2 (1-Cyclohexyl-3-phenyl-2-thiourea)

• Product name: 1-Cyclohexyl-3-phenyl-2-thiourea
• CAS No: 722-03-2
• MF: C₁₃H₁₈N₂S
• MW: 234.36042
• MDL: MFCD00021317
• CID: 569281
• PubChem ID: 766306

1-Cyclohexyl-3-phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-cyclohexyl-N'-phenyl-
• 1-CYCLOHEXYL-3-PHENYL-2-THIOUREA
• 1-cyclohexyl-3-phenyl-thiourea
• 1-Phenyl-3-cyclohexylthiourea
• N'-cyclohexyl-N"-phenylthiocarbamide
• N-Cyclohexyl-N'-phenyl-thioharnstoff
• N-CYCLOHEXYL-N'-PHENYLTHIOUREA
• RARECHEM AM UH V205
• 722-03-2
• 1-Cyclohexyl-3-phenylthiourea
• 1-Cyclohexyl-3-phenyl thiourea
• CS-0322567
• Thiourea, N-cyclohexyl-N'-phenyl-
• NSC-131992
• F71546
• 15093-57-9
• DTXSID70934126
• 1-Cyclohexyl-3-phenyl-2-thiourea,
• A837448
• BDBM50356179
• SCHEMBL5455050
• FS-4154
• AKOS000431373
• NSC131992
• FT-0707225
• NSC-48676
• SR-01000395536-1
• 3-cyclohexyl-1-phenylthiourea
• N-Cyclohexyl-N'-phenylcarbamimidothioic acid
• MFCD00021317
• NSC48676
• Urea, 1-cyclohexyl-3-phenyl-2-thio-
• SR-01000395536
• CHEMBL1910059
• DB-019140
• STK873787
• 1-Cyclohexyl-3-phenyl-2-thiourea

• MDL： MFCD00021317
• Inchi： InChI=1S/C13H18N2S/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1,3-4,7-8,12H,2,5-6,9-10H2,(H2,14,15,16)
• InChI Key： PASBFQMDQRGJBH-UHFFFAOYSA-N
• SMILES： S=C(NC1CCCCC1)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 234.11900
• Monoisotopic Mass: 234.119069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 56.2

Experimental Properties

• Density: 1.12
• Melting Point: 148 °C
• Boiling Point: 346.1°C at 760 mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.605
• PSA: 56.15000
• LogP: 3.76960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas